[2-(methylamino)-2,3-dihydro-1H-inden-2-yl]methanol

• IUPAC Name: [2-(methylamino)-1,3-dihydroinden-2-yl]methanol
• InChI: InChI=1S/C11H15NO/c1-12-11(8-13)6-9-4-2-3-5-10(9)7-11/h2-5,12-13H,6-8H2,1H3
• InChI Key: MCVHPZBFPRPYEA-UHFFFAOYSA-N
• Canonical SMILES: CNC1(CC2=CC=CC=C2C1)CO
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol

Description

[2-(methylamino)-2,3-dihydro-1H-inden-2-yl]methanol, also known as MDMA, is a psychoactive drug that has gained significant attention due to its potential therapeutic effects. MDMA is a synthetic compound that was first synthesized in 1912 and has been used recreationally since the 1970s. MDMA is classified as a Schedule I drug in the United States, which means that it has a high potential for abuse and no currently accepted medical use. However, recent research has suggested that MDMA may have therapeutic benefits in the treatment of various mental health conditions.

Scientific Research Applications

Chemosensor Development

Research by Gosavi-Mirkute et al. (2017) highlights the development of chemosensors for transition metal ions. The study involves the synthesis and characterization of compounds including 2-((thiophen-2-yl)methylamino)naphthalene-1,4-dione and its molecular recognition abilities toward metal ions in methanol or methanol–water mixtures. This chemosensor exhibits selectivity towards Cu2+ ions, showcasing its potential application in detecting specific metal ions in various environments (Gosavi-Mirkute et al., 2017).

Synthesis of Organic Compounds

Reddy et al. (1986) describe the reaction of 2-aminobenzohydrazides with Schiff bases in methanol. This process results in the formation of 3-benzylideneamino-4(3H)-quinazolinones and 2-[2-(methylamino)phenyl]-5-aryl-1,3,4-oxadiazoles, which are significant for the synthesis of complex organic molecules (Reddy, Reddy, & Reddy, 1986).

Impurity Analysis in Pharmaceutical Synthesis

Busch et al. (2008) conducted a study on the synthesis of (1‐(aminomethyl)‐2,3‐dihydro‐1H‐inden‐3‐yl)methanol, an impurity found in the synthesis of the pharmaceutical Varenicline®. This research provides insights into the structural confirmation of impurities that may arise in pharmaceutical manufacturing, emphasizing the importance of purity and quality control (Busch et al., 2008).

Functionalization of Amines

Choi and Hong (2018) explored the utilization of methanol for C1 functionalization of primary amines, including N-methylation and N-formylation. This research demonstrates the potential of using methanol, a common solvent in chemical reactions, for the selective functionalization of amines, which is a critical process in the synthesis of various chemical compounds (Choi & Hong, 2018).